Cas no 2158301-19-8 (2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride)

• Product Name: 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride
• CAS No: 2158301-19-8
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• MDL: MFCD32173174
• CID: 4675030
• PubChem ID: 138958339
• Update Time: 2025-10-31

2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-2-yl)acetonitrile dihydrochloride
• SY278804
• 2-Piperazin-2-ylacetonitrile dihydrochloride
• (S)-2-(2-Piperazinyl)acetonitrile Dihydrochloride
• 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride
• (S)-2-(Piperazin-2-yl)acetonitrile dihydrochloride
• BS-16624
• 2-[(2S)-piperazin-2-yl]acetonitrile;dihydrochloride
• DB-408797
• MFCD32173174
• EX-A4462
• P20054
• (S)-2-(Piperazin-2-yl)acetonitriledihydrochloride
• CS-0093965
• SCHEMBL22692093
• AKOS037649116
• 2158301-19-8
• 2-[(2S)-Piperazin-2-yl]acetonitrile diHCl

• MDL： MFCD32173174
• Inchi： 1S/C6H11N3.2ClH/c7-2-1-6-5-8-3-4-9-6;;/h6,8-9H,1,3-5H2;2*1H
• InChI Key： YHCNTTLRKUTDRD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1CC#N

Computed Properties

• Exact Mass: 197.0486528 g/mol
• Monoisotopic Mass: 197.0486528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8
• Molecular Weight: 198.09

Additional information on 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride

Introduction to 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride (CAS No. 2158301-19-8)

2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride (CAS No. 2158301-19-8) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. This compound, featuring a piperazine moiety with a specific stereochemical configuration, has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The dihydrochloride salt form enhances its solubility and stability, making it an invaluable reagent in both academic and industrial settings.

The piperazine backbone is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The (2S) configuration of the piperazine ring imparts unique stereochemical properties, which can critically influence the pharmacological activity of derivatives. This specificity has been leveraged in the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

In recent years, 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride has been extensively studied for its potential in the synthesis of small-molecule inhibitors. For instance, researchers have explored its utility in developing compounds that modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These systems are implicated in conditions such as depression, anxiety, and Parkinson’s disease, highlighting the compound’s relevance in addressing unmet medical needs.

Moreover, the nitrile group present in the molecular structure of this compound serves as a versatile handle for further functionalization. This feature allows chemists to introduce diverse substituents, enabling the creation of libraries of derivatives with tailored biological properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride. Molecular modeling studies have demonstrated its potential binding interactions with target proteins, providing insights into its mechanism of action. These studies often involve docking simulations and molecular dynamics (MD) simulations, which help predict how the compound might behave within a biological system.

The pharmaceutical industry has also recognized the importance of stereochemistry in drug design. The enantiomeric purity of (2S)-piperazine derivatives is crucial for achieving optimal therapeutic efficacy while minimizing adverse effects. As a result, synthetic methodologies focusing on the stereoselective preparation of this compound have been refined to ensure high yields and enantiomeric excess.

Another area where 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride has shown promise is in the development of antiviral agents. The piperazine scaffold can mimic natural amino acid sequences, making it an attractive candidate for designing inhibitors that disrupt viral replication cycles. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain viral proteases, suggesting their potential as antiviral therapeutics.

The synthesis of (CAS No. 2158301-19-8) involves multi-step organic transformations, often requiring careful optimization to achieve high regioselectivity and yield. Common synthetic routes include nucleophilic substitution reactions followed by salt formation to obtain the dihydrochloride derivative. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing waste and improving sustainability.

In conclusion, 2-[(2S)-piperazin-2-yl]acetonitrile dihydrochloride represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and functional versatility make it indispensable for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts.